2-chloro-5-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide

• IUPAC Name: 2-chloro-5-(diethylsulfamoyl)-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C16H18ClN3O3S/c1-3-20(4-2)24(22,23)12-8-9-14(17)13(11-12)16(21)19-15-7-5-6-10-18-15/h5-11H,3-4H2,1-2H3,(H,18,19,21)
• InChI Key: LTUVDQIBHHMUIY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)Cl)C(=O)NC2=CC=CC=N2
• Molecular Formula: C16H18ClN3O3S
• Molecular Weight: 367.9 g/mol

Description

2-chloro-5-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as DIDS and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-chloro-5-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide involves the inhibition of various ion channels, including CFTR, calcium-activated chloride channels, and volume-regulated anion channels. DIDS binds to these channels and blocks their activity, leading to changes in ion transport and cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-5-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide are diverse and depend on the specific ion channels that are inhibited. In cystic fibrosis, DIDS increases chloride transport in the lungs, leading to improved lung function. In epilepsy, DIDS reduces seizure frequency and severity by modulating neuronal excitability. In cancer, DIDS inhibits cell growth and proliferation by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-5-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide in lab experiments is its ability to selectively inhibit specific ion channels, allowing for the study of their individual roles in cellular function. However, one limitation is that DIDS may have off-target effects on other ion channels or cellular processes, which can complicate data interpretation.

Future Directions

Future research on 2-chloro-5-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide could focus on its potential therapeutic applications in other diseases, such as hypertension and diabetes. Additionally, further studies could investigate the underlying mechanisms of DIDS' effects on ion channels and cellular function, as well as the development of more selective inhibitors for specific ion channels.

Scientific Research Applications

2-chloro-5-[(diethylamino)sulfonyl]-N-2-pyridinylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cystic fibrosis, epilepsy, and cancer. In cystic fibrosis, DIDS has been shown to increase the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating chloride transport in the lungs. In epilepsy, DIDS has been shown to reduce seizure frequency and severity. In cancer, DIDS has been shown to inhibit the growth and proliferation of cancer cells.